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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Blue 182, an anthraquinone-based dye, serves as a versatile pH indicator in various
analytical chemistry applications. Its distinct color transition from blue in alkaline to neutral
conditions to red in acidic environments makes it a valuable tool for visual pH determination
and endpoint detection in titrations. This document provides detailed application notes and
protocols for the effective use of Acid Blue 182 as a pH indicator in a laboratory setting.

Chemical and Physical Properties

A summary of the key properties of Acid Blue 182 is presented in the table below, providing
essential information for its handling and application.
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Property Value

Disodium;4-[4-[acetyl(methyl)amino]-2-
Chemical Name sulfonatoanilino]-1-amino-9,10-

dioxoanthracene-2-sulfonate[1][2]

C.l. Name Acid Blue 182

CAS Number 12219-26-0[2]
Molecular Formula C23H17N3Na209S2[1]
Molecular Weight 589.51 g/mol [3]
Appearance Blue Powder[3]
Solubility Soluble in water

pH Indicator Properties

Acid Blue 182 exhibits a distinct and reversible color change in response to variations in the
pH of a solution. This property is attributed to alterations in its molecular structure, specifically
the protonation and deprotonation of its functional groups, which in turn affects the molecule's
conjugation and its absorption of visible light.

The color transition of Acid Blue 182 is from blue in alkaline and neutral solutions to red in
acidic solutions.[1] While the precise pH transition range is not widely documented in readily
available literature, empirical determination is recommended for specific applications.

Application Notes

1. Preparation of Indicator Solution

A standard stock solution of Acid Blue 182 can be prepared for routine use in titrations and pH
estimations.

Protocol for Preparation of 0.1% (w/v) Acid Blue 182 Indicator Solution:

o Materials:
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[e]

Acid Blue 182 powder

Distilled or deionized water

o

[¢]

Volumetric flask (100 mL)

[¢]

Analytical balance

[e]

Spatula and weighing paper

e Procedure:

[e]

Accurately weigh 0.1 g of Acid Blue 182 powder using an analytical balance.
o Transfer the powder to a clean 100 mL volumetric flask.
o Add approximately 50 mL of distilled or deionized water to the flask.

o Gently swirl the flask to dissolve the powder. A magnetic stirrer can be used for more
efficient dissolution.

o Once the powder is completely dissolved, add distilled or deionized water to the 100 mL
mark.

o Stopper the flask and invert it several times to ensure a homogeneous solution.
o Store the indicator solution in a clearly labeled, sealed container, protected from light.
2. Use in Acid-Base Titration

Acid Blue 182 can be employed as a visual indicator to determine the endpoint of an acid-
base titration. The color change from blue to red signifies the point of neutralization.

General Protocol for Acid-Base Titration using Acid Blue 182:
e Materials:

o Analyte solution (acid or base of unknown concentration)
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[e]

Titrant solution (standardized base or acid)

o

0.1% Acid Blue 182 indicator solution

[¢]

Burette, clamp, and stand

[¢]

Erlenmeyer flask

[e]

Pipette

e Procedure:

[e]

Rinse the burette with a small amount of the titrant solution and then fill it, ensuring no air
bubbles are present in the tip. Record the initial burette reading.

o Pipette a known volume of the analyte solution into a clean Erlenmeyer flask.

o Add 2-3 drops of the 0.1% Acid Blue 182 indicator solution to the analyte in the flask. The
solution should turn blue if the analyte is alkaline or neutral, or red if it is acidic.

o Place the Erlenmeyer flask under the burette on a white background to easily observe the
color change.

o Slowly add the titrant from the burette to the analyte while constantly swirling the flask.

o Continue the titration until a sharp and persistent color change from blue to red (for an
acid titrant) or red to blue (for a base titrant) is observed. This is the endpoint.

o Record the final burette reading. The volume of titrant used is the difference between the
final and initial readings.

o Repeat the titration at least two more times to ensure accuracy and calculate the average
volume of titrant used.

Diagrams

Experimental Workflow for Acid-Base Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13450863?utm_src=pdf-body-img
https://www.benchchem.com/product/b13450863?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13450863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

1. alfa-chemistry.com [alfa-chemistry.com]

2. C.I. Acid Blue 182 | C23H17N3Na209S2 | CID 20846229 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Acid blue 182 | 12219-26-0 | FA57775 | Biosynth [biosynth.com]

To cite this document: BenchChem. [Acid Blue 182 as a pH Indicator: Application Notes and
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13450863#acid-blue-182-as-a-ph-indicator-in-
analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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